Cas no 5333-74-4 (ethyl 3,3-dimethyl-2-oxobutanoate)
5333-74-4 structure
Product Name:ethyl 3,3-dimethyl-2-oxobutanoate
CAS No:5333-74-4
MF:C8H14O3
MW:158.194962978363
CID:1581987
PubChem ID:220085
Update Time:2025-04-21
ethyl 3,3-dimethyl-2-oxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3,3-dimethyl-2-oxobutanoate
- NSC-2341
- Butanoic acid, 3,3-dimethyl-2-oxo-, ethyl ester
- NSC2341
- 3,3-dimethyl-2-oxo-butyric acid ethyl ester
- SCHEMBL3853357
- 5333-74-4
- DTXSID40277436
- ethyl trimethyl-pyruvate
- DA-05145
-
- Inchi: 1S/C8H14O3/c1-5-11-7(10)6(9)8(2,3)4/h5H2,1-4H3
- InChI Key: LPUVHKRZLUSGEQ-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(C)(C)C)=O)=O
Computed Properties
- Exact Mass: 158.09432
- Monoisotopic Mass: 158.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 0.981
- Boiling Point: 198.8°C at 760 mmHg
- Flash Point: 73°C
- Refractive Index: 1.42
- PSA: 43.37
- LogP: 1.16470
ethyl 3,3-dimethyl-2-oxobutanoate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
5333-74-4 (ethyl 3,3-dimethyl-2-oxobutanoate) Related Products
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